4-benzyl-1-[(4-ethoxyphenyl)carbonothioyl]piperidine
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Overview
Description
4-benzyl-1-[(4-ethoxyphenyl)carbonothioyl]piperidine is a chemical compound that has been studied for its potential use in scientific research. This compound is also known as BTCP and is a member of the piperidine class of compounds. BTCP has been found to have various biochemical and physiological effects, making it a promising candidate for further research.
Mechanism of Action
The mechanism of action of BTCP is not fully understood, but it is believed to act as a dopamine reuptake inhibitor. This means that it can increase the levels of dopamine in the brain, which may contribute to its ability to reduce drug-seeking behavior.
Biochemical and Physiological Effects:
BTCP has been found to have various biochemical and physiological effects. It has been shown to increase dopamine levels in the brain, reduce drug-seeking behavior, and have analgesic effects. Additionally, it has been found to have antidepressant-like effects in animal models.
Advantages and Limitations for Lab Experiments
One advantage of using BTCP in lab experiments is its ability to reduce drug-seeking behavior in animals. This makes it a useful tool for studying addiction and potential treatments. However, one limitation is that the mechanism of action is not fully understood, which can make it difficult to interpret results.
Future Directions
There are several future directions for research involving BTCP. One area of interest is its potential as a treatment for addiction in humans. Additionally, further studies are needed to fully understand the mechanism of action and how it may be used to develop new treatments for addiction and other neurological disorders. Finally, research is needed to determine the safety and efficacy of BTCP in humans.
Synthesis Methods
The synthesis of BTCP involves the reaction of benzyl chloride with 4-ethoxyphenyl isothiocyanate in the presence of piperidine. This reaction results in the formation of BTCP, which can then be purified for use in scientific research.
Scientific Research Applications
BTCP has been studied for its potential use in various scientific research applications. One of the primary areas of interest is its potential as a treatment for addiction. Studies have shown that BTCP can reduce drug-seeking behavior in animals, making it a promising candidate for further research in this area.
properties
IUPAC Name |
(4-benzylpiperidin-1-yl)-(4-ethoxyphenyl)methanethione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25NOS/c1-2-23-20-10-8-19(9-11-20)21(24)22-14-12-18(13-15-22)16-17-6-4-3-5-7-17/h3-11,18H,2,12-16H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OEULJJVXYKAKMW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C(=S)N2CCC(CC2)CC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25NOS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.